Cas no 2098109-16-9 (2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)

• Product Name: 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide
• CAS No: 2098109-16-9
• MF: C₁₁H₁₃N₅
• MW: 215.254420995712
• CID: 5728853
• PubChem ID: 121211780
• Update Time: 2025-05-24

2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2098109-16-9
• 2-(5-methyl-3-pyridin-3-ylpyrazol-1-yl)ethanimidamide
• F2198-2241
• 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide
• AKOS026721932
• 1H-Pyrazole-1-ethanimidamide, 5-methyl-3-(3-pyridinyl)-

• Inchi： 1S/C11H13N5/c1-8-5-10(9-3-2-4-14-6-9)15-16(8)7-11(12)13/h2-6H,7H2,1H3,(H3,12,13)
• InChI Key： YHPBLDGYVMFPMZ-UHFFFAOYSA-N
• SMILES： N1(CC(=N)N)C(C)=CC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 215.11709544g/mol
• Monoisotopic Mass: 215.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 392.6±52.0 °C(Predicted)
• pka: 10.67±0.40(Predicted)

Additional information on 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide

Comprehensive Overview of 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2098109-16-9): Properties, Applications, and Research Insights

The compound 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide (CAS No. 2098109-16-9) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. This heterocyclic compound features a pyrazole core linked to a pyridine ring and an acetimidamide functional group, making it a versatile scaffold for drug discovery. Its molecular formula, C₁₂H₁₅N₅, and precise structural attributes contribute to its potential in modulating biological targets, particularly in the context of kinase inhibition and receptor binding studies.

In recent years, the demand for small-molecule inhibitors and bioactive intermediates has surged, driven by advancements in precision medicine and targeted therapy. Researchers frequently search for compounds like 2098109-16-9 due to their relevance in cancer research, neurodegenerative disease studies, and anti-inflammatory applications. The compound's pyridinyl-pyrazole moiety is particularly noteworthy, as similar structures have demonstrated efficacy in modulating signal transduction pathways, a hot topic in translational research.

From a synthetic chemistry perspective, 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide exemplifies the growing trend toward fragment-based drug design. Its imidamide group offers hydrogen-bonding capabilities, enhancing interactions with enzyme active sites. This aligns with the pharmaceutical industry's focus on high-affinity ligands, a frequently searched term in computational chemistry databases. The compound's logP and polar surface area values further suggest favorable drug-likeness properties, a critical consideration in ADMET profiling.

The rise of AI-driven drug discovery has also spotlighted compounds like 2098109-16-9. Machine learning models often utilize such structures to train algorithms for virtual screening, addressing common user queries about in silico prediction accuracy. Additionally, the compound's potential role in epigenetic regulation—a trending topic in gene therapy forums—makes it a subject of interdisciplinary research. Its heteroaromatic framework is frequently compared to known histone deacetylase (HDAC) inhibitors in literature.

Quality control and analytical characterization of CAS No. 2098109-16-9 involve advanced techniques such as HPLC purity analysis, LC-MS, and NMR spectroscopy—methods highly searched by analytical chemists. The compound's stability under various pH conditions and thermal degradation profiles are also critical data points for industrial applications. These properties position it as a valuable reference standard for method validation in regulatory submissions.

In conclusion, 2-(5-methyl-3-(pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with emerging applications in biomarker discovery and personalized therapeutics, ensures its continued relevance. As research evolves, this compound may unlock new paradigms in allosteric modulation and polypharmacology, answering pressing questions in today's scientific community.